Cas no 2172324-59-1 (ethyl 6-(2-methylpiperidin-4-yl)piperidine-3-carboxylate)

• Product Name: ethyl 6-(2-methylpiperidin-4-yl)piperidine-3-carboxylate
• CAS No: 2172324-59-1
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6003893
• PubChem ID: 165505658
• Update Time: 2025-05-20

ethyl 6-(2-methylpiperidin-4-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(2-methylpiperidin-4-yl)piperidine-3-carboxylate
• EN300-1476614
• 2172324-59-1

• Inchi： 1S/C14H26N2O2/c1-3-18-14(17)12-4-5-13(16-9-12)11-6-7-15-10(2)8-11/h10-13,15-16H,3-9H2,1-2H3
• InChI Key： AHKQZOUHOPGIHV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC(CC1)C1CCNC(C)C1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.4Ų

Additional information on ethyl 6-(2-methylpiperidin-4-yl)piperidine-3-carboxylate

Ethyl 6-(2-Methylpiperidin-4-yl)Piperidine-3-Carboxylate: A Comprehensive Overview

Ethyl 6-(2-methylpiperidin-4-yl)piperidine-3-carboxylate, with the CAS number 2172324-59-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug design and synthesis. The structure of ethyl 6-(2-methylpiperidin-4-yl)piperidine-3-carboxylate is characterized by a piperidine ring system with a substituted ethyl group, making it a unique molecule with diverse functional groups that can be exploited for various chemical reactions.

The synthesis of ethyl 6-(2-methylpiperidin-4-yl)piperidine-3-carboxylate involves a series of intricate chemical transformations. Researchers have employed various methodologies, including nucleophilic substitution, ring-opening reactions, and coupling reactions, to achieve the desired product. Recent studies have highlighted the importance of stereochemistry in the synthesis of this compound, emphasizing the need for precise control over the reaction conditions to ensure high yields and optimal purity. The use of advanced catalysts and chiral auxiliaries has been reported to significantly enhance the efficiency of these reactions.

Ethyl 6-(2-methylpiperidin-4-yl)piperidine-3-carboxylate has been extensively studied for its pharmacological properties. Preclinical studies have demonstrated its potential as a modulator of various biological targets, including ion channels and enzymes. For instance, recent research has shown that this compound exhibits inhibitory activity against certain kinases, making it a promising candidate for the development of anticancer agents. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) has opened new avenues for exploring its role in treating neurological disorders such as epilepsy and Parkinson's disease.

The structural versatility of ethyl 6-(2-methylpiperidin-4-yl)piperidine-3-carboxylate allows for further functionalization and derivatization. Scientists have explored various strategies to modify this compound, including alkylation, acylation, and sulfonation, to enhance its bioavailability and pharmacokinetic properties. These modifications have led to the discovery of analogs with improved potency and selectivity, paving the way for their application in therapeutic interventions.

From an environmental standpoint, ethyl 6-(2-methylpiperidin-4-yl)piperidine-3-carboxylate has been evaluated for its biodegradability and eco-toxicological effects. Studies indicate that under controlled conditions, this compound undergoes rapid degradation, reducing its potential impact on aquatic ecosystems. However, further research is required to fully understand its long-term effects on various environmental matrices.

In conclusion, ethyl 6-(2-methylpiperidin-4-yl)piperidine-3-carboxylate represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with its promising pharmacological profile, positions it as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents with enhanced efficacy and safety profiles.